Cas no 2287289-32-9 (6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• CAS No: 2287289-32-9
• MF: C₁₂H₁₄BrFN₄
• MW: 313.168764591217
• CID: 6243140
• PubChem ID: 165738191
• Update Time: 2025-11-01

6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287289-32-9
• 6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole
• EN300-6749255

• Inchi： 1S/C12H14BrFN4/c1-17-3-2-8(6-17)7-18-12-4-9(13)10(14)5-11(12)15-16-18/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： WSCUJTYNICIPAU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N(CC1CN(C)CC1)N=N2)F

Computed Properties

• Exact Mass: 312.03859g/mol
• Monoisotopic Mass: 312.03859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34Ų

Additional information on 6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole

Recent Advances in the Study of 6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS: 2287289-32-9)

The compound 6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole (CAS: 2287289-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both bromo and fluoro substituents on the benzotriazole core, coupled with the (1-methylpyrrolidin-3-yl)methyl side chain, confers unique electronic and steric properties that make it an attractive scaffold for drug discovery. Computational modeling studies suggest that this compound may exhibit high binding affinity to certain kinase targets, which are implicated in various disease pathways.

In vitro studies have demonstrated that 6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole exhibits moderate inhibitory activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to improve metabolic stability.

The synthesis of this compound has been optimized in recent publications, with improvements in yield and purity. A key advancement involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromo and fluoro substituents, followed by reductive amination to attach the (1-methylpyrrolidin-3-yl)methyl moiety. These methodological improvements have facilitated the production of gram-scale quantities for further biological evaluation.

Looking ahead, researchers are exploring the potential of this compound as a lead structure for the development of new therapeutics targeting neurological disorders and inflammatory conditions. Its ability to cross the blood-brain barrier, as suggested by recent in vivo studies, makes it particularly interesting for central nervous system applications. However, comprehensive toxicity studies and further structure-activity relationship investigations are needed to fully evaluate its therapeutic potential.

In conclusion, 6-bromo-5-fluoro-1-[(1-methylpyrrolidin-3-yl)methyl]-1H-1,2,3-benzotriazole represents a promising chemical entity with multiple potential applications in medicinal chemistry. The recent advancements in its synthesis and biological evaluation underscore its importance as a research tool and potential drug candidate. Future studies should focus on elucidating its precise molecular targets and optimizing its pharmacological properties for clinical development.